![molecular formula C18H19NO2 B2710634 2-methoxy-6-[(E)-(5,6,7,8-tetrahydronaphthalen-1-ylimino)methyl]phenol CAS No. 1232827-05-2](/img/structure/B2710634.png)
2-methoxy-6-[(E)-(5,6,7,8-tetrahydronaphthalen-1-ylimino)methyl]phenol
Overview
Scientific Research Applications
Fluorescence and Binding Studies
- A study explored the interaction of similar Schiff base compounds with Bovine Serum Albumin (BSA), utilizing fluorescence spectral data to examine the binding constants and mode of quenching. This type of research highlights the potential of such compounds in bio-sensing and molecular interaction studies (Ghosh, Rathi, & Arora, 2016).
Spectroscopic Investigations
- Another investigation characterized the electronic structure of a closely related compound using spectroscopic methods and quantum chemical computations. This research contributes to understanding the molecular properties and electronic behavior of such Schiff base compounds, which is crucial for their application in materials science and molecular engineering (Koşar & Albayrak, 2011).
Synthesis and Characterization
- The synthesis and characterization of similar compounds have been documented, providing a foundation for further exploration of their chemical properties and potential applications in various fields, including materials science and pharmacology (Linsha, 2015).
Anticancer Activity
- One study focused on the anticancer activity of a Schiff base compound on T47D breast cancer cells. Although this research does not directly involve the exact compound , it indicates the broader potential of Schiff base compounds in medicinal chemistry and cancer therapy (Sukria et al., 2020).
Molecular Docking
- Research involving molecular docking of a structurally similar compound provides insights into its potential interactions with biological targets, which is valuable for drug design and discovery processes (Singh et al., 2021).
Fluoroionophores and Metal Sensing
- Studies on fluoroionophores derived from Schiff base compounds demonstrate their potential in metal ion sensing, highlighting applications in analytical chemistry and environmental monitoring (Hong et al., 2012).
Future Directions
properties
IUPAC Name |
2-methoxy-6-(5,6,7,8-tetrahydronaphthalen-1-yliminomethyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO2/c1-21-17-11-5-8-14(18(17)20)12-19-16-10-4-7-13-6-2-3-9-15(13)16/h4-5,7-8,10-12,20H,2-3,6,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQUMBPDAIFDAFS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)C=NC2=CC=CC3=C2CCCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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